Cas no 2229169-63-3 (2,2-difluoro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-1-amine
• CAS No: 2229169-63-3
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 5866116
• PubChem ID: 165853803
• Update Time: 2025-05-24

2,2-difluoro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-1-amine
• EN300-1946438
• 2229169-63-3

• Inchi： 1S/C13H17F2N/c14-13(15,9-16)8-11-6-3-5-10-4-1-2-7-12(10)11/h1-2,4,7,11H,3,5-6,8-9,16H2
• InChI Key： POVIPEZKGQDMRQ-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C2C=CC=CC=2CCC1)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-1-amine

Comprehensive Overview of 2,2-Difluoro-3-(1,2,3,4-Tetrahydronaphthalen-1-yl)Propan-1-Amine (CAS No. 2229169-63-3)

The compound 2,2-difluoro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-1-amine (CAS No. 2229169-63-3) is a fluorinated organic amine with a unique structural framework. Its molecular design combines a tetrahydronaphthalene moiety with a difluoropropanamine side chain, making it a subject of interest in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances its metabolic stability and bioavailability, which are critical factors in drug discovery. Researchers are increasingly exploring its potential as a building block for small-molecule therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways.

In recent years, the demand for fluorinated compounds like CAS 2229169-63-3 has surged due to their applications in precision medicine and sustainable chemistry. Fluorination is a key strategy in modern drug design, as it improves binding affinity and reduces off-target effects. This compound’s tetrahydronaphthalene core also aligns with trends in fragment-based drug discovery (FBDD), where researchers prioritize scaffolds with optimal three-dimensional geometry. A 2023 study highlighted its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research.

The synthesis of 2,2-difluoro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-1-amine involves multi-step organic transformations, including asymmetric hydrogenation and fluorination reactions. Its chiral center at the tetrahydronaphthalene junction introduces stereochemical complexity, which is crucial for enantioselective biological activity. Analytical techniques such as HPLC-MS and NMR spectroscopy are employed to verify its purity and structural integrity. These methods are frequently searched by chemists optimizing high-throughput screening (HTS) protocols for lead compound identification.

Beyond pharmaceuticals, this compound’s lipophilic properties make it a candidate for agrochemical formulations. Fluorinated amines are known to enhance pesticide efficacy by improving membrane permeability in target organisms. However, its environmental impact must be evaluated under green chemistry principles, another trending topic in scientific communities. Regulatory agencies emphasize structure-activity relationship (SAR) studies to assess ecotoxicity, ensuring compliance with REACH and EPA guidelines.

From a commercial perspective, CAS 2229169-63-3 is available in milligram to kilogram quantities for research purposes. Suppliers often highlight its custom synthesis options to meet diverse project needs. The compound’s Material Safety Data Sheet (MSDS) provides essential handling instructions, though it is not classified as hazardous under standard protocols. Researchers frequently inquire about its storage conditions (e.g., inert atmosphere, low temperature) to maintain stability over time.

In summary, 2,2-difluoro-3-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-1-amine represents a versatile scaffold with broad interdisciplinary relevance. Its integration into drug development pipelines and material science reflects the growing intersection of fluorine chemistry and life sciences. Future studies may explore its utility in bioorthogonal chemistry or as a probe for imaging applications, addressing current gaps in real-time molecular tracking technologies.